Cas no 146478-73-1 (FR901465)

• Product Name: FR901465
• CAS No: 146478-73-1
• MF: C₂₇H₄₁NO₉
• MW: 523.615749120712
• MDL: MFCD28347814
• CID: 195151
• PubChem ID: 6448739
• Update Time: 2025-04-19

FR901465 Chemical and Physical Properties

Names and Identifiers

• 2-Pentenamide,4-(acetyloxy)-N-[(2R,3R,5S,6S)-tetrahydro-2,5-dimethyl-6-[(2E,4E)-3-methyl-5-[(3R,4R,5S,7R,8R)-4,5,8-trihydroxy-5-methyl-1,6-dioxaspiro[2.5]oct-7-yl]-2,4-pentadien-1-yl]-2H-pyran-3-yl]-,(2Z,4S)-
• LogP
• [(Z,2S)-5-[[(2R,3R,5S,6S)-2,5-dimethyl-6-[(2E,4E)-3-methyl-5-[(3S,4R,5R,7R,8R)-4,5,8-trihydroxy-5-methyl-1,6-dioxaspiro[2.5]octan-7-yl]penta-2,4-dienyl]oxan-3-yl]amino]-5-oxopent-3-en-2-yl] acetate
• 2-Pentenamide,4-(acetyloxy)-N-[(2R,3R,5S,6S)-tetrahydro-2,5-dimethyl-6-[(2E,4E)-3-methyl-5-[(3R,4R,5S,7R,8R)-4,5,8-trihydroxy-5-methyl-1,6-dioxaspiro[2.5]oct-7-yl]-2,4-pentadien-1-yl]-2H-pyran-3-yl]-,
• WB 2663C
• FR 901465
• FR901465
• CID 6448739
• DQTXAXNYLWRTPB-NTVXLVODSA-N
• 2-Pentenamide, 4-(acetyloxy)-N-[(2R,3R,5S,6S)-tetrahydro-2,5-dimethyl-6-[(2E,4E)-3-methyl-5-[(3R,4R,5R,7S,8R)-4,7,8-trihydroxy-7-methyl-1,6-dioxaspiro[2.5]oct-5-yl]-2,4-pentadien-1-yl]-2H-pyran-3-yl]-, (2Z,4S)-
• 146478-73-1

• MDL： MFCD28347814
• Inchi： 1S/C27H41NO9/c1-15(8-11-22-24(31)27(14-34-27)25(32)26(6,33)37-22)7-10-21-16(2)13-20(18(4)36-21)28-23(30)12-9-17(3)35-19(5)29/h7-9,11-12,16-18,20-22,24-25,31-33H,10,13-14H2,1-6H3,(H,28,30)/b11-8+,12-9-,15-7+/t16-,17-,18+,20+,21-,22+,24+,25-,26-,27+/m0/s1
• InChI Key： DQTXAXNYLWRTPB-NTVXLVODSA-N
• SMILES： C(N[C@@H]1C[C@H](C)[C@H](C/C=C(\C)/C=C/[C@H]2O[C@@](O)(C)[C@H](O)[C@]3(OC3)[C@@H]2O)O[C@@H]1C)(=O)/C=C\[C@@H](OC(C)=O)C

Computed Properties

• Exact Mass: 523.27823
• Monoisotopic Mass: 523.27813189 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 37
• Rotatable Bond Count: 9
• Complexity: 933
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 147
• Molecular Weight: 523.6

Experimental Properties

• Color/Form: Solid powder
• Density: 1.25±0.1 g/cm3(Predicted)
• Boiling Point: 735.6±60.0 °C(Predicted)
• PSA: 147.08
• pka: 12.43±0.70(Predicted)

FR901465 Security Information

• Signal Word：Warning
• Storage Condition：Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls N-acyl amines
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty amides N-acyl amines